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Compound of Interest

5-Bromo-2-methylbenzene-1-
Compound Name:
sulfonyl chloride

cat. No.: B1276150

An In-depth Technical Guide on the Physical Properties of 5-Bromo-2-methylbenzenesulfonyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-methylbenzenesulfonyl chloride is an organosulfur compound featuring a benzene
ring substituted with a bromine atom, a methyl group, and a sulfonyl chloride functional group.
[1] With the chemical formula C7HeBrCIlO2S, this compound serves as a critical building block in
organic synthesis, particularly in the development of novel pharmaceutical agents and
materials.[1] Its utility largely stems from the reactive sulfonyl chloride group, which readily
participates in nucleophilic substitution reactions to form sulfonamides and sulfonate esters.
Derivatives of 5-bromo-2-methylbenzenesulfonyl chloride are actively explored for their
potential therapeutic effects, including antibacterial properties.[1] This guide provides a
comprehensive overview of its core physical properties, detailed experimental protocols for
their determination, and a visualization of its primary synthetic application.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-bromo-2-methylbenzenesulfonyl
chloride is presented below. These parameters are essential for its handling, characterization,
and application in experimental settings.
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Property Value

CAS Number 69321-56-8

Molecular Formula C7HeBrClO2S

Molecular Weight 269.54 g/mol [1][2]
Physical State Solid or Liquid

Melting Point 35°C

Boiling Point 333.1 °C at 760 mmHg[2]
Density 1.7 g/lcm3[2]

Solubilit Soluble in most organic solvents; insoluble in
olubility .
water. Reacts with water.

Experimental Protocols

Accurate determination of physical properties is fundamental to verifying the identity and purity
of a chemical compound. The following sections detail standard laboratory methodologies for
measuring the key physical constants of 5-bromo-2-methylbenzenesulfonyl chloride.

Synthesis of 5-Bromo-2-methylbenzenesulfonyl chloride

The synthesis of 5-bromo-2-methylbenzenesulfonyl chloride is typically achieved via the
chlorosulfonation of 4-bromotoluene.

Materials:

4-Bromotoluene

Chlorosulfonic acid (CISOsH)

Dichloromethane (CH2Clz2)

e Ice

Procedure:
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¢ |n a fume hood, dissolve 4-bromotoluene in dichloromethane in a round-bottom flask
equipped with a dropping funnel and a magnetic stirrer.

e Cool the flask in an ice bath to maintain a low temperature.

e Slowly add chlorosulfonic acid dropwise from the dropping funnel to the stirred solution. It is
crucial to control the rate of addition to manage the exothermic reaction.

 After the addition is complete, allow the reaction mixture to stir at a controlled temperature
until the reaction is complete, as monitored by techniques like Thin Layer Chromatography
(TLC).

» Upon completion, the reaction mixture is carefully poured over crushed ice to quench the
excess chlorosulfonic acid.

e The organic layer is separated, washed with a suitable aqueous solution (e.g., sodium
bicarbonate solution) to neutralize any remaining acid, and then washed with brine.

e The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and
the solvent is removed under reduced pressure to yield the crude 5-bromo-2-
methylbenzenesulfonyl chloride.

e The crude product can be further purified by techniques such as recrystallization or column
chromatography.

Melting Point Determination

The melting point is a critical indicator of a compound's purity. A sharp melting range typically
signifies a pure substance.[3]

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
o Capillary tubes (sealed at one end)[4]

e Thermometer
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Procedure:

Ensure the sample of 5-bromo-2-methylbenzenesulfonyl chloride is dry and finely powdered.

[4]

Introduce a small amount of the powdered sample into the open end of a capillary tube. Tap
the sealed end gently on a hard surface to pack the sample down to a height of 1-2 cm.[5]

Place the capillary tube in the heating block of the melting point apparatus.[5]

If the approximate melting point is unknown, a rapid initial heating can be performed to
determine a rough range.

For an accurate measurement, heat the sample slowly, at a rate of about 2°C per minute,
especially when approaching the expected melting point.

Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire sample becomes a clear liquid (the end of the
melting range).

Boiling Point Determination (Thiele Tube Method)

For liquid compounds, the boiling point is a key physical constant. The Thiele tube method is a

common and efficient technique for its determination using a small amount of substance.[6]

Apparatus:

Thiele tube

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating oil (e.g., mineral oil or liquid paraffin)[7]

Bunsen burner or hot plate
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Procedure:
o Fill the small test tube with 2-3 mL of the liquid sample.

e Place a capillary tube, with its sealed end pointing up, into the test tube containing the liquid.

[7]

o Attach the test tube to a thermometer using a rubber band or thread, ensuring the sample is
level with the thermometer bulb.[7][8]

o Clamp the thermometer assembly in a Thiele tube filled with heating oil, making sure the
sample is immersed in the oil.

o Gently heat the side arm of the Thiele tube.[7] Convection currents will ensure uniform
temperature distribution.

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.[9]

o Continue heating until a continuous and rapid stream of bubbles is observed, then remove
the heat.

e The liquid will begin to cool. The boiling point is the temperature at which the stream of
bubbles stops and the liquid is drawn back into the capillary tube.[7][9]

Density Measurement

Density is the mass per unit volume of a substance and is another important physical property
for identification and quality control.[10][11]

Apparatus:
e Analytical balance
o Volumetric flask or graduated cylinder

e Pipette
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Procedure:

Measure the mass of a clean, dry volumetric flask or graduated cylinder using an analytical

balance and record it.[11]

o Carefully add a known volume of liquid 5-bromo-2-methylbenzenesulfonyl chloride to the
flask using a pipette.

o Measure the total mass of the flask and the liquid.[11]
o Subtract the mass of the empty flask to determine the mass of the liquid.

o Calculate the density by dividing the mass of the liquid by the volume added (Density = Mass
/ Volume).[10]

Reactivity and Synthetic Pathway Visualization

5-Bromo-2-methylbenzenesulfonyl chloride is a versatile reagent in organic synthesis, primarily
used for the preparation of sulfonamides through its reaction with primary or secondary amines.
[1] This reaction is fundamental in medicinal chemistry for creating diverse molecular scaffolds
with potential biological activity.[12] The electrophilic sulfur atom of the sulfonyl chloride is
readily attacked by the nucleophilic amine, leading to the formation of a stable S-N bond and
the elimination of hydrogen chloride.

The following diagram illustrates the general synthetic pathway for the formation of a
sulfonamide from 5-bromo-2-methylbenzenesulfonyl chloride and a generic primary amine (R-
NH2).

HCI

5-Bromo-2-methyl- + R-NHa
benzenesulfonyl chloride - HCI

\(
Primary Amine
(R-NH2)

N-substituted-5-bromo-2-methyl-
benzenesulfonamide
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Caption: General reaction scheme for sulfonamide synthesis.

Conclusion

This technical guide has provided a detailed overview of the essential physical properties of 5-
bromo-2-methylbenzenesulfonyl chloride, a compound of significant interest in chemical
research and drug development. The tabulated data offers a quick reference for its physical
constants, while the detailed experimental protocols provide practical guidance for its synthesis
and characterization in a laboratory setting. The visualization of its primary reactivity
underscores its importance as a precursor in the synthesis of sulfonamides, highlighting its role
in the creation of complex and potentially bioactive molecules. This comprehensive information
serves as a valuable resource for scientists and researchers working with this versatile
chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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